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Compound of Interest

Compound Name: Ethylenebis(oxy)bis(sodium)

Cat. No.: B15351903 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Ethylenebis(oxy)bis(sodium), also known by its synonyms such as Disodium 1,2-

ethanediolate and Sodium ethylene glycolate, is a chemical compound with the CAS number

10604-71-4. This guide provides a summary of its chemical identifiers, known applications, and

a generalized workflow for its use in organic synthesis.

Core Chemical Identifiers
A comprehensive list of the key chemical identifiers for Ethylenebis(oxy)bis(sodium) is
provided below to assist in accurate identification and sourcing of the compound.
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Identifier Value

CAS Number 10604-71-4

Molecular Formula C₂H₄Na₂O₂

Molecular Weight 106.03 g/mol

IUPAC Name disodium;ethane-1,2-diolate

Synonyms

Disodium 1,2-ethanediolate, Sodium ethylene

glycolate, Sodium ethylene glycoxide, 1,2-

Ethanediol Disodium Salt, Ethylene glycol

disodium salt

InChI
InChI=1S/C2H4O2.2Na/c3-1-2-4;;/h1-2H2;;/q-

2;2*+1

InChI Key RXQFSKAWABBDNG-UHFFFAOYSA-N

Canonical SMILES C(C[O-])[O-].[Na+].[Na+]

PubChem CID 11389365

Applications in Scientific Research
Ethylenebis(oxy)bis(sodium) primarily serves as a reagent in various chemical and

biochemical applications. Its utility stems from its nature as a strong base and a nucleophile.

Organic Synthesis: The principal application of Ethylenebis(oxy)bis(sodium) is in organic

synthesis. It functions as a strong base to deprotonate a wide range of substrates, facilitating

reactions such as alkylations, eliminations, and condensations. It can also act as a nucleophile

in substitution reactions. A generalized workflow for its application as a reagent in a typical

organic synthesis reaction is depicted below.
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General Workflow for Ethylenebis(oxy)bis(sodium) in Organic Synthesis

Start: Define Reaction

Prepare Reactants:
- Substrate

- Ethylenebis(oxy)bis(sodium)
- Solvent

Set up Reaction Vessel
(Inert Atmosphere)

Add Ethylenebis(oxy)bis(sodium)
to Reaction Mixture

Reaction Progression
(Stirring, Temperature Control)

Quench Reaction
(e.g., with water or acid)

Aqueous Workup
(Extraction, Washing)

Purification of Product
(e.g., Chromatography, Recrystallization)

Characterization of Product
(e.g., NMR, MS)

End: Isolated Product
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A generalized workflow for utilizing Ethylenebis(oxy)bis(sodium) in an organic synthesis
reaction.

Protein Crystallization: In the field of biochemistry, Ethylenebis(oxy)bis(sodium) and similar

salts are sometimes employed in protein crystallization screens. In this context, it can act as a

precipitating agent, helping to induce the formation of protein crystals from a supersaturated

solution. The specific conditions, including concentration, pH, and temperature, would need to

be optimized for each target protein.

Experimental Protocols and Biological Data
Despite its utility as a chemical reagent, a comprehensive search of publicly available scientific

literature and databases did not yield specific, detailed experimental protocols for the use of

Ethylenebis(oxy)bis(sodium) in drug development or biological studies. Consequently, there

is a lack of quantitative data regarding its biological activity, mechanism of action, or its

involvement in any signaling pathways. Researchers interested in exploring the biological

effects of this compound would need to develop and validate their own experimental protocols.

Safety and Handling
As with any chemical reagent, proper safety precautions should be taken when handling

Ethylenebis(oxy)bis(sodium). It is advisable to consult the Safety Data Sheet (SDS) provided

by the supplier for detailed information on handling, storage, and potential hazards.

Disclaimer: This document is intended for informational purposes only and does not constitute

a comprehensive guide for the use of Ethylenebis(oxy)bis(sodium). All laboratory work

should be conducted by trained professionals in accordance with established safety protocols.

To cite this document: BenchChem. [Ethylenebis(oxy)bis(sodium): A Technical Overview of a
Versatile Reagent]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15351903#ethylenebis-oxy-bis-sodium-cas-number-
and-chemical-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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